Diodonmorpholide
Description
Diodonmorpholide (hypothetical structure inferred from nomenclature) is a morpholine-derived compound characterized by iodine substitutions and an amide backbone. While direct data on this compound is absent in the provided evidence, its name suggests structural similarities to morpholide-class compounds like Azodicarboxylic Dimorpholide (CAS 10465-82-4), a well-documented azo-linked bis-morpholide . Morpholides are typically utilized in polymer chemistry, pharmaceuticals, and as intermediates in organic synthesis due to their stability and reactivity.
Properties
CAS No. |
3737-08-4 |
|---|---|
Molecular Formula |
C11H14I2N2O4 |
Molecular Weight |
492.05 g/mol |
IUPAC Name |
2-(3,5-diiodo-4-oxopyridin-1-yl)acetic acid;morpholine |
InChI |
InChI=1S/C7H5I2NO3.C4H9NO/c8-4-1-10(3-6(11)12)2-5(9)7(4)13;1-3-6-4-2-5-1/h1-2H,3H2,(H,11,12);5H,1-4H2 |
InChI Key |
QZHOAUHNSVEAHK-UHFFFAOYSA-N |
SMILES |
C1COCCN1.C1=C(C(=O)C(=CN1CC(=O)O)I)I |
Canonical SMILES |
C1COCCN1.C1=C(C(=O)C(=CN1CC(=O)O)I)I |
Other CAS No. |
3737-08-4 |
Synonyms |
diodonemorpholine diodonmorpholide Joduron |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Azodicarboxylic Dimorpholide has established applications in material science, with documented synthesis protocols and safety profiles .
- This compound remains uncharacterized in the provided literature, highlighting a critical research gap. Future studies should prioritize synthesizing and testing its stability, reactivity, and biological activity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
